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Compound of Interest

Compound Name: Cedar oil

Cat. No.: B1164890

Introduction

Supercritical Fluid Extraction (SFE) using carbon dioxide (COz2) is an advanced separation
technique for extracting essential oils from botanical materials. This method offers significant
advantages over traditional techniques like steam distillation, including higher yields, superior
quality of the extracted oil, and an environmentally friendly process.[1][2][3] Supercritical CO2
acts as a solvent with tunable properties, allowing for selective extraction of desired
compounds by modifying temperature and pressure.[4][5] For cedar oil extraction from
sawdust, SFE with CO2 has been demonstrated to produce a higher yield and an aroma more
representative of the original wood compared to steam distillation.[1][2][6]

Key Advantages of SFE for Cedar Oil Extraction:

» Higher Yield: SFE can produce significantly higher yields of cedarwood oil compared to
steam distillation.[2][6] Studies have reported yields of 4.4% with SFE versus 1.3% with
steam distillation.[2][6][7]

o Superior Quality: The lower operating temperatures used in SFE prevent the thermal
degradation of sensitive aromatic compounds, resulting in an oil with a more authentic cedar
aroma.[1][2]

o Environmentally Friendly: Carbon dioxide is a non-toxic, non-flammable, and recyclable
solvent, making SFE a green technology.[2][3][4]
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» Solvent-Free Product: The CO: is easily removed from the extract by depressurization,
leaving a pure, solvent-free oil.[1]

Experimental Protocols

This section provides a detailed protocol for the supercritical fluid extraction of cedar oil from
sawdust based on established methodologies.

Raw Material Preparation

e Source Material: Use heartwood sawdust from cedar trees (e.g., Juniperus virginiana).[8]
The age of the wood chips can affect the yield and composition of the extracted oil.[6][7]

o Particle Size Reduction: Grind the cedarwood chips or sawdust to a consistent and fine
particle size (e.g., approximately 0.5 mm).[9] This increases the surface area for efficient
extraction.

» Drying: While not always explicitly stated as a pre-treatment for SFE, air-drying the sawdust
is @ common practice for preparing plant material for essential oil extraction.[9]

Supercritical Fluid Extraction (SFE) Procedure

The following protocol outlines the steps for performing SFE using a laboratory-scale system.
Equipment:

e High-pressure pump for liquid CO2

o Heat exchanger to bring CO: to supercritical temperature

o High-pressure extraction vessel

e Automated back pressure regulator

o Separator vessel(s) for collecting the extract

e System to control and monitor temperature and pressure

Protocol:
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o Loading the Extractor: Load the ground cedar sawdust into the high-pressure extraction
vessel. Mixing the sawdust with glass beads (e.g., 1 mm diameter) can help prevent
channeling and ensure even flow of the supercritical fluid.[10]

o System Pressurization and Heating:
o Pressurize the system with COz to the desired operating pressure.

o Heat the CO:2 and the extraction vessel to the target temperature to bring the CO:2 into a
supercritical state (above 31.1°C and 73.8 bar).[3]

o Extraction Phase:

o Static Extraction (Optional but Recommended): Allow the pressurized, heated COz2 to
remain in the extraction vessel with the sawdust for a defined period (e.g., 20 minutes)
without flow.[11] This allows the supercritical fluid to thoroughly penetrate the material and
dissolve the cedar oil.

o Dynamic Extraction: Begin to flow the supercritical CO2 through the extraction vessel at a
constant rate (e.g., approximately 0.3-0.4 mL/min compressed CO:z or ca. 2 L/min
expanded gas).[8][11]

e Separation and Collection:

o The COz laden with cedar oil exits the extractor and enters a separator vessel at a lower
pressure and temperature.

o This change in conditions causes the COz: to lose its solvent power, and the cedar oil
precipitates out and is collected in the separator.

o The now gaseous CO:z can be recycled back to the pump.

» Extraction Duration: Continue the dynamic extraction for a predetermined time. Studies have
shown that a significant portion of the cedarwood oil can be extracted within the first 10-25
minutes.[2][6][7]

» Depressurization and Sample Recovery:
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o After the extraction is complete, carefully and slowly depressurize the system.

o Collect the extracted cedar oil from the separator.

Post-Extraction Analysis

 Yield Determination: Calculate the extraction yield as the mass of the extracted oil divided by
the initial mass of the sawdust, expressed as a percentage.

e Chemical Analysis (GC-MS):

o Analyze the chemical composition of the extracted cedar oil using Gas Chromatography-
Mass Spectrometry (GC-MS).

o Sample Preparation: Dilute a small amount of the extracted oil in a suitable solvent (e.g.,
n-hexane or dichloromethane).[5][11]

o GC Conditions: A typical GC program would involve an initial oven temperature hold,
followed by a temperature ramp to a final temperature, which is then held for a period. For
example, hold at 60°C for 5 minutes, then increase by 5°C/min to 250°C and hold for 5
minutes.[10]

o Carrier Gas: Helium is commonly used as the carrier gas.[5][10]

o Compound Identification: Identify the individual components of the oil by comparing their
mass spectra with reference libraries such as NIST, Wiley, and Adams.[10]

Quantitative Data

The following tables summarize quantitative data from studies on the supercritical fluid
extraction of cedar oil.

Table 1: Comparison of Cedarwood QOil Yields - SFE vs. Steam Distillation
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Mean Weight Percentage

Extraction Method ] Reference
Yield (%)

Supercritical CO2 Extraction 4.4 [21[61[7]

Steam Distillation 13 [2][61[7]

Table 2: Effect of SFE Parameters on Cedarwood Oil Yield

Temperature . Pressure Cumulative
Pressure (psi) . Reference
(°C) (MPa) Yield (%)
Not explicitly
stated, but used
70 4000 27.6 as a standard [8]
condition in

several studies.

25 1500 - 6000 10.3-41.4 3.55-3.88 [12]

100 1500 - 6000 10.3-41.4 3.55-3.88 [12]

Table 3: Chemical Composition of Cedarwood Oil Extracted by SFE

Compound Relative Peak Area (%) Reference
o-Cedrene 14 [8]
B-Cedrene 4 [8]
Thujopsene 19 [8]
Cuparene 4 [8]
Cedrol 40 [8]
Widdrol 8 [8]

Note: The chemical composition can vary depending on the specific extraction parameters and
the source of the cedarwood.
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Visualizations

Diagram 1: Experimental Workflow for Supercritical Fluid Extraction of Cedar Oil
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Caption: Workflow of cedar oil extraction from sawdust using SFE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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